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Compound of Interest

Compound Name: 2-(2-Aminobenzoyl)pyridine

Cat. No.: B042983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical
properties of (2-aminophenyl)(pyridin-2-yl)methanone, a heterocyclic ketone of interest in
medicinal chemistry and materials science. The information is presented to support research
and development activities, with a focus on clarity and practical application.

Core Physical and Chemical Data

(2-aminophenyl)(pyridin-2-yl)methanone is a solid organic compound at room temperature. The
key identifying information and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 42471-56-7 N/A
IUPAC Name ;T)';r:::z:gsgyl)(pyndin'z' N/A
Molecular Formula C12H10N20 N/A
Molecular Weight 198.22 g/mol N/A
Physical Form Solid N/A
Melting Point 153-155 °C N/A
Boiling Point Data not available N/A
Solubility Data not available N/A

Experimental Protocols

Detailed experimental procedures are crucial for the verification of physical properties and for

further research. Below are generalized, yet comprehensive, protocols for determining the

melting point and solubility of a solid organic compound such as (2-aminophenyl)(pyridin-2-

yl)methanone.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1°C) is characteristic of a pure substance.

Apparatus:

Spatula

Mortar and pestle

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)
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o Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely powdered using a mortar
and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A
sample height of 2-3 mm is optimal.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer bulb.

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
thermal equilibrium.

» Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
The melting point is reported as the range Ti - Ta.

Solubility Determination (Qualitative)

Understanding the solubility of a compound in various solvents is fundamental for purification,
formulation, and designing reaction conditions.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or droppers

A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO),
dichloromethane)
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Procedure:

Sample Preparation: Approximately 10-20 mg of the solid compound is placed into a small
test tube.

Solvent Addition: A small volume (e.g., 0.5 mL) of the chosen solvent is added to the test
tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for at least one minute to facilitate dissolution.

Observation: The mixture is observed to determine if the solid has dissolved completely. If
the solid dissolves, the compound is classified as "soluble™ in that solvent at that
concentration. If it remains undissolved, it is "insoluble.” For intermediate cases, terms like
"sparingly soluble" or "partially soluble" can be used.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
to build a comprehensive solubility profile.

Logical Workflow for Compound Characterization

The following diagram illustrates a logical workflow for the initial physical and chemical

characterization of a newly synthesized or acquired chemical compound.
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Figure 1: Logical Workflow for Compound Characterization

Click to download full resolution via product page

Caption: A streamlined workflow for the initial characterization of a chemical compound.

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2-
aminophenyl)(pyridin-2-yl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042983#physical-properties-and-solubility-of-2-
aminophenyl-2-pyridyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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